Cas no 872694-80-9 (2-{6-(4-bromophenyl)pyridazin-3-ylsulfanyl}-N-cyclopentylacetamide)

• Product Name: 2-{6-(4-bromophenyl)pyridazin-3-ylsulfanyl}-N-cyclopentylacetamide
• CAS No: 872694-80-9
• MF: C₁₇H₁₈BrN₃OS
• MW: 392.313321590424
• CID: 6338757
• PubChem ID: 7206149
• Update Time: 2025-06-27

2-{6-(4-bromophenyl)pyridazin-3-ylsulfanyl}-N-cyclopentylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{6-(4-bromophenyl)pyridazin-3-ylsulfanyl}-N-cyclopentylacetamide
• F1899-1061
• 2-((6-(4-bromophenyl)pyridazin-3-yl)thio)-N-cyclopentylacetamide
• HMS2999A11
• 2-{[6-(4-bromophenyl)pyridazin-3-yl]sulfanyl}-N-cyclopentylacetamide
• 2-[6-(4-bromophenyl)pyridazin-3-yl]sulfanyl-N-cyclopentylacetamide
• MLS001235964
• CHEMBL1540837
• SMR000807208
• 872694-80-9
• AKOS024618463

• Inchi： 1S/C17H18BrN3OS/c18-13-7-5-12(6-8-13)15-9-10-17(21-20-15)23-11-16(22)19-14-3-1-2-4-14/h5-10,14H,1-4,11H2,(H,19,22)
• InChI Key： MWRGAVXMHWYZLC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CC=C(N=N1)SCC(NC1CCCC1)=O

Computed Properties

• Exact Mass: 391.03540g/mol
• Monoisotopic Mass: 391.03540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 80.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2-{6-(4-bromophenyl)pyridazin-3-ylsulfanyl}-N-cyclopentylacetamide

Comprehensive Overview of 2-{6-(4-bromophenyl)pyridazin-3-ylsulfanyl}-N-cyclopentylacetamide (CAS No. 872694-80-9)

The compound 2-{6-(4-bromophenyl)pyridazin-3-ylsulfanyl}-N-cyclopentylacetamide (CAS No. 872694-80-9) is a specialized organic molecule with a unique structural framework. Its molecular formula, C₁₇H₁₈BrN₃OS, highlights the presence of a pyridazine core, a bromophenyl moiety, and a cyclopentylacetamide group. This combination of functional groups makes it a subject of interest in medicinal chemistry and material science. Researchers are increasingly exploring its potential applications in drug discovery, particularly as a kinase inhibitor or enzyme modulator, given its structural resemblance to bioactive scaffolds.

In recent years, the demand for heterocyclic compounds like 2-{6-(4-bromophenyl)pyridazin-3-ylsulfanyl}-N-cyclopentylacetamide has surged due to their versatility in pharmaceutical development. The pyridazine ring, for instance, is known for its role in enhancing binding affinity to biological targets. Meanwhile, the bromophenyl group contributes to improved lipophilicity, a critical factor in drug absorption and distribution. These attributes align with current trends in small-molecule drug design, where researchers prioritize compounds with balanced pharmacokinetic properties.

The synthesis of CAS No. 872694-80-9 typically involves multi-step organic reactions, including Suzuki coupling and nucleophilic substitution. Such methodologies are widely discussed in academic circles, especially among chemists focusing on green chemistry and atom-economical processes. Given the growing emphasis on sustainable practices, optimizing the yield and reducing waste in the production of this compound remains a hot topic. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing its purity and confirming its structure.

From a commercial perspective, 2-{6-(4-bromophenyl)pyridazin-3-ylsulfanyl}-N-cyclopentylacetamide is often sourced by pharmaceutical companies and research institutions for high-throughput screening (HTS) campaigns. Its potential as a lead compound in oncology or neurology research is particularly noteworthy, as evidenced by its inclusion in proprietary compound libraries. Additionally, its structure-activity relationship (SAR) profile is frequently analyzed to guide the design of derivatives with enhanced efficacy.

Beyond pharmaceuticals, this compound has garnered attention in agrochemical research. The bromine substituent and pyridazine backbone are common features in pesticides and herbicides, suggesting possible applications in crop protection. However, rigorous environmental and toxicity studies are necessary to evaluate its safety profile—a priority for regulatory compliance in the agrochemical sector.

In summary, 2-{6-(4-bromophenyl)pyridazin-3-ylsulfanyl}-N-cyclopentylacetamide (CAS No. 872694-80-9) exemplifies the intersection of chemistry and life sciences. Its multifaceted applications, from drug discovery to material innovation, underscore its relevance in contemporary research. As scientific inquiries into targeted therapies and sustainable synthesis advance, this compound is poised to remain a focal point in interdisciplinary studies.